Cas no 4417-81-6 (Butanal, 2-oxo-)

Butanal, 2-oxo- Properties

Names and Identifiers

• Butanal, 2-oxo-
• 2-Oxobutanal
• 2-OXOBUTANALDEHYDE
• 2-ethyl-2-oxoacetaldehyde
• 2-oxo-butanal
• 2-Oxo-butyraldehyd
• 2-oxo-butyraldehyde
• Butanal,2-oxo
• Butanon-(2)-al-(1)
• ethylglyoxal
• UNII-LB2X1PT6J3
• AB21438
• LB2X1PT6J3
• 4417-81-6
• AKOS006229121
• propanol ketone
• DTXSID6075063
• FT-0691824
• +Expand

• InChIKey： RWHQMRRVZJSKGX-UHFFFAOYSA-N
• Inchi： InChI=1S/C4H6O2/c1-2-4(6)3-5/h3H,2H2,1H3
• SMILES： O=C(CC)C=O

Computed Properties

• Exact Mass: 86.03680
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 2
• Monoisotopic Mass: 86.036779
• Heavy Atom Count: 6
• Complexity: 65.9
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.1
• Topological Polar Surface Area: 34.1

Experimental Properties

• LogP: 0.16440
• PSA: 34.14000
• Refractive Index: 1.383
• Boiling Point: 91.8 °C at 760 mmHg
• Flash Point: 16.4 °C
• Density: 0.967

Butanal, 2-oxo- Security Information

Butanal, 2-oxo- Customs Data

• HS CODE：2914400090
• Customs Data：

  China Customs Code:

  2914400090

  Overview:

  2914400090 Other ketone alcohols and ketone aldehydes.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acetone declared packaging

  Summary:

  2914400090 other ketone-alcohols and ketone-aldehydes.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%